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Understanding Reactive Blue 19

Reactive Blue 19 is a well-documented synthetic dye with a strong affinity for cellulose fibers like cotton.

Here are its key characteristics:

Property Description

Common Name Reactive Blue 19, Remazol Brilliant Blue R [1] [2]

CAS Number 2580-78-1 [1]

Chemical Formula C₂₂H₁₆N₂Na₂O₁₁S₃ [1] [3]

Molecular Weight 606.57 g/mol [1] [3]

Chemical Class Anthraquinone (CI 61200) [1]

Reactive Group Vinylsulphone (VS) [4] [2]

Bonding Mechanism Forms a covalent bond with hydroxyl (-OH) groups on cellulose [4] [2]

Application Temp. Typically 60°C (medium brand dye) [4]
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Property Description

Water Solubility 100 g/L at 20°C [3]

Reactive Dyes vs. Sulphur Dyes: A Class Comparison

While data on Sulphur Blue 10 is unavailable, the table below outlines the general differences between

these two dye classes, which is crucial for your comparison.

Feature
Reactive Dyes (e.g., Reactive Blue
19)

Sulphur Dyes

Bonding
Mechanism

Forms covalent bonds with fiber
polymers [4].

Forms disulfide (S-S) bonds/chains
within the fiber; no covalent bond with

cellulose.

Color Fastness Very good wash fastness due to strong

covalent bonds [4].

Generally good wash fastness, but

sensitive to chlorine bleach.

Color Range Wide range of bright to heavy dark

shades [4].

Primarily dull shades (black, brown,

navy).

Process
Complexity

Requires alkali (e.g., sodium carbonate)

and often salt to fix the dye [4].

Requires a multi-step reduction-

oxidation process.

Environmental
Impact

Known for hydrolysation issues; fixation

rate is not 100%, leading to colored
effluent [5].

The dyeing process can be more

complex.

Experimental Insights into Reactive Blue 19's Affinity

Research confirms the mechanisms behind Reactive Blue 19's high cellulose affinity. The bonding process

can be visualized as follows:
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The affinity is also demonstrated in experimental contexts:

Cationized Cellulose: Studies show that Reactive Blue 19 readily exhausts onto and fixes to cotton
that has been pre-treated with a cationic copolymer, achieving a high dye fixation rate even in mild,

salt-free conditions [2].
Decolorization Studies: The dye's stable anthraquinone structure makes it resistant to degradation,

which indirectly confirms its strong interaction with the target substrate and the challenge of breaking
it down in wastewater [5].

Suggestions for Further Research

To build a comprehensive comparison guide, you may need to investigate further:

Verify the "Sulphur Blue 10" Identifier: Confirm the existence and correct Colour Index (C.I.)
Generic Name (e.g., Sulphur Blue 10) or CAS Registry Number, as this name may be obsolete,
incorrect, or a manufacturer-specific brand name.

Consult Specialized Databases: Search scientific databases (e.g., SciFinder, Web of Science) and
technical literature from dye manufacturers using the confirmed identifiers.

Comparative Testing: If primary data is essential, consider designing laboratory experiments to
directly compare the two dyes' exhaustion rates, fixation efficiency, colorfastness properties, and color

yield on cellulose fabrics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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